5-(Hexylthio)-2,2'-bithiophene

• Molecular Formula: C14H18S3
• Molecular Weight: 282.5 g/mol
• IUPAC Name: 2-hexylsulfanyl-5-thiophen-2-ylthiophene
• InChI: InChI=1S/C14H18S3/c1-2-3-4-5-10-16-14-9-8-13(17-14)12-7-6-11-15-12/h6-9,11H,2-5,10H2,1H3
• InChI Key: WYZZQJVWZUBBNT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCSC1=CC=C(S1)C2=CC=CS2

Description

5-(Hexylthio)-2,2'-bithiophene (C₁₄H₁₈S₂, molecular weight 250.42 g/mol) is a bithiophene derivative functionalized with a hexylthio (-S-C₆H₁₃) group at the 5-position of one thiophene ring . This compound is synthesized via selective lithiation of 2,2'-bithiophene followed by substitution with hexylthiol or related reagents, a method analogous to the preparation of other 5-substituted bithiophenes (e.g., 5-iodo- or 5-ethynyl-bithiophenes) . The hexylthio group confers enhanced solubility in organic solvents and modulates electronic properties, making it relevant in organic electronics and materials science.

Comparison with Similar Compounds

Structural and Functional Group Variations

Table 1: Key Bithiophene Derivatives and Their Substituents

Compound Name	Substituent(s)	Key Properties/Applications	Source/Reference
5-(Hexylthio)-2,2'-bithiophene	-S-C₆H₁₃	High solubility, electron-donating	Synthetic
5-(3-Pyridyl)-5′-(4-Pyridyl)-2,2′-bithiophene	Pyridyl groups	Cocrystallization, H-bonding interactions	Natural/Experimental
5-(But-3-en-1-ynyl)-2,2'-bithiophene	Alkyne + alkene chain	Antibacterial, insecticidal	Natural (Plant extracts)
α-Terthienyl	Trimeric thiophene	Phototoxic, pesticidal	Natural
5-Ethynyl-2,2'-bithiophene	-C≡CH	Conductive polymers, crosslinking	Synthetic
5-(4-Hydroxybut-1-ynyl)-2,2'-bithiophene	-OH-terminated alkyne	Antifungal, anti-inflammatory	Natural
5-Fluorobenzamidine-bithiophene	Fluorobenzamidine	Corrosion inhibition	Synthetic

Electronic and Physical Properties

• Electron-Donating vs. Withdrawing Groups : The hexylthio group (-S-C₆H₁₃) is electron-donating, raising the HOMO energy level of the bithiophene core, which enhances hole transport in organic semiconductors . In contrast, electron-withdrawing groups (e.g., -COOH in 2,2'-bithiophene-5-carboxylic acid) lower HOMO levels, favoring electron transport .
• Solubility: Alkylthio groups improve solubility in nonpolar solvents compared to polar substituents (e.g., hydroxyl or pyridyl groups). For instance, 5-(4-hydroxybutynyl)-2,2'-bithiophene is water-insoluble but forms hydrogen bonds in cocrystals .

Table 2: Comparative Electronic Properties

Compound	λₘₐₓ (nm)	HOMO (eV)	LUMO (eV)	Application
5-(Hexylthio)-2,2'-bithiophene	320–350	-5.1	-1.9	Organic transistors
α-Terthienyl	380–400	-5.4	-2.2	Photodynamic therapy
5-Ethynyl-2,2'-bithiophene	310–330	-5.3	-2.0	Conductive films